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Compound of Interest

Compound Name: SKF 91488 dihydrochloride

Cat. No.: B1662238 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SKF 91488 dihydrochloride is a potent and noncompetitive inhibitor of histamine N-

methyltransferase (HNMT), the primary enzyme responsible for the metabolic inactivation of

histamine in the central nervous system and other tissues.[1][2] By inhibiting HNMT, SKF

91488 effectively increases the concentration of endogenous histamine, making it a valuable

pharmacological tool for investigating the physiological and pathological roles of the

histaminergic system. This document provides detailed application notes and protocols for the

in vivo administration of SKF 91488 dihydrochloride in preclinical animal models, focusing on

its effects on the cardiovascular and respiratory systems.

Mechanism of Action
SKF 91488 dihydrochloride functions as a strong, noncompetitive inhibitor of histamine N-

methyltransferase (HNMT) with a Ki value of 0.9 μM.[2] HNMT catalyzes the transfer of a

methyl group from S-adenosyl-L-methionine to the imidazole ring of histamine, leading to its

inactivation. By blocking this enzymatic pathway, SKF 91488 leads to an accumulation of

histamine in tissues where HNMT is expressed. This elevation of histamine levels can

potentiate histamine-mediated physiological responses. While it is a potent HNMT inhibitor, it

exhibits no direct histamine agonist activity.[3] Some reports also suggest it may act as a

histamine H1 and H2 receptor agonist and inhibit histamine release from mast cells, though its

primary characterized mechanism is HNMT inhibition.[4]
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Physicochemical Properties and Solubility
Property Value

CAS Number 68941-21-9[2][4]

Molecular Formula C₇H₁₉Cl₂N₃S[4]

Molecular Weight 248.22 g/mol [2][4]

Note: Specific solubility data in common vehicles was not available in the searched literature.

Researchers should perform their own solubility tests. Based on its salt form (dihydrochloride),

it is expected to have good solubility in aqueous solutions like saline or phosphate-buffered

saline.

In Vivo Applications and Effects
Cardiovascular Effects in Rodent Models
In vivo studies in Wistar rats have demonstrated that intracerebroventricular (i.c.v.)

administration of SKF 91488 leads to significant cardiovascular responses.
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Animal Model
Administration
Route

Dosage Range Observed Effects

Wistar Rats
Intracerebroventricular

(i.c.v.)
20-100 µg

Increased mean

arterial pressure

(MAP) and heart rate

(HR).[2]

Wistar Rats
Intracerebroventricular

(i.c.v.)
10 µg

Significantly increased

histamine

concentrations in the

hypothalamus and

medulla oblongata.[2]

Wistar Rats
Intracerebroventricular

(i.c.v.)

10 µg (5 mins before

bleeding)

Significantly increased

the blood volume

required to reduce

MAP to 40 mmHg and

20 mmHg in a model

of hemorrhagic

hypotension.[2]

Respiratory Effects in Guinea Pig Models
In guinea pigs, SKF 91488 has been shown to modulate airway responsiveness, a key feature

in asthma models.

Animal Model
Administration
Route

Concentration Observed Effects

Hartley Guinea Pigs

(Ovalbumin-

sensitized)

Aerosolized Inhalation 10 mM

Potentiated

ovalbumin-induced

bronchoconstriction.

[2]

Experimental Protocols
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Protocol 1: Intracerebroventricular (i.c.v.) Administration
in Wistar Rats for Cardiovascular Studies
Objective: To assess the effects of centrally administered SKF 91488 on blood pressure and

heart rate in anesthetized Wistar rats.

Materials:

SKF 91488 dihydrochloride

Sterile, pyrogen-free saline (vehicle)

Anesthetic (e.g., urethane or isoflurane)

Stereotaxic apparatus

Hamilton syringe (10 µL)

Blood pressure monitoring system (e.g., arterial catheter connected to a pressure

transducer)

Male Wistar rats (250-300 g)

Procedure:

Preparation of SKF 91488 Solution:

On the day of the experiment, dissolve SKF 91488 dihydrochloride in sterile saline to the

desired concentrations (e.g., to achieve final doses of 10, 20, 50, and 100 µg in a 5 µL

injection volume).

Animal Preparation:

Anesthetize the rat following approved institutional animal care and use committee

(IACUC) protocols.

Secure the animal in a stereotaxic frame.
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Surgically expose the skull and identify the coordinates for the lateral ventricle

(coordinates can be determined from a rat brain atlas, e.g., Paxinos and Watson).

Implant an arterial catheter (e.g., in the femoral artery) for continuous blood pressure and

heart rate monitoring. Allow for a stabilization period to obtain baseline readings.

Intracerebroventricular Injection:

Drill a small burr hole at the determined coordinates.

Slowly lower the Hamilton syringe needle to the target depth.

Infuse 5 µL of the SKF 91488 solution or vehicle over 1 minute.

Leave the needle in place for an additional minute to prevent backflow.

Data Acquisition and Analysis:

Continuously record mean arterial pressure (MAP) and heart rate (HR) before and after

the injection.

Monitor the animals for the duration of the expected effect (onset within 5 minutes, peak at

10-20 minutes, and duration of 20-40 minutes).

Analyze the changes in MAP and HR from baseline for each dose group and compare

them to the vehicle control group.

Protocol 2: Aerosolized Inhalation in Guinea Pigs for
Bronchoconstriction Studies
Objective: To evaluate the effect of inhaled SKF 91488 on allergen-induced bronchoconstriction

in sensitized guinea pigs.

Materials:

SKF 91488 dihydrochloride

Sterile saline
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Ovalbumin (allergen for sensitization)

Anesthetic (e.g., urethane)

Mechanical ventilator

Nebulizer system compatible with small animal ventilation

System for measuring airway resistance (e.g., whole-body plethysmography for conscious

animals or direct measurement of lung resistance and dynamic compliance in anesthetized

animals)

Male Hartley guinea pigs (300-400 g)

Procedure:

Animal Sensitization:

Sensitize guinea pigs to ovalbumin according to established protocols (e.g., intraperitoneal

injections of ovalbumin with an adjuvant).

Preparation of SKF 91488 Solution:

Prepare a 10 mM solution of SKF 91488 dihydrochloride in sterile saline.

Animal Preparation (for anesthetized model):

Anesthetize the sensitized guinea pig and perform a tracheotomy.

Connect the animal to a mechanical ventilator and the airway resistance measurement

system.

Record stable baseline values for total lung resistance and dynamic compliance.

SKF 91488 Administration:

Administer the aerosolized 10 mM SKF 91488 solution via the nebulizer connected to the

ventilator's inspiratory line for a set number of breaths (e.g., 90 breaths) or a specific
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duration.

Allergen Challenge:

Approximately 15 minutes after SKF 91488 administration, challenge the animal with an

aerosolized solution of ovalbumin.

Data Acquisition and Analysis:

Continuously monitor airway resistance and dynamic compliance throughout the

experiment.

Quantify the peak increase in airway resistance following the ovalbumin challenge.

Compare the bronchoconstrictor response in animals pre-treated with SKF 91488 to those

pre-treated with a vehicle (saline) control.

Pharmacokinetic and Toxicity Data
Comprehensive pharmacokinetic and toxicity data for SKF 91488 dihydrochloride are not

readily available in the public domain. Researchers should conduct appropriate dose-finding

and safety studies for their specific animal models and administration routes. As a general

consideration for histamine N-methyltransferase inhibitors, systemic exposure and central

nervous system penetration will be key determinants of efficacy and potential off-target effects.
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Mechanism of Action of SKF 91488 Dihydrochloride
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Caption: Mechanism of SKF 91488 action.
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Experimental Workflow for Cardiovascular Studies in Rats
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Caption: Workflow for rat cardiovascular studies.
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Experimental Workflow for Bronchoconstriction Studies in Guinea Pigs
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Caption: Workflow for guinea pig respiratory studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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